4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide

• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol
• IUPAC Name: 4-tert-butyl-N-(2-phenylsulfanylethyl)benzamide
• InChI: InChI=1S/C19H23NOS/c1-19(2,3)16-11-9-15(10-12-16)18(21)20-13-14-22-17-7-5-4-6-8-17/h4-12H,13-14H2,1-3H3,(H,20,21)
• InChI Key: TVZTYXSPLOLNTM-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCSC2=CC=CC=C2

Description

4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. This compound is a member of the benzamide family and is also known as BTEB.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide is not fully understood. However, it has been suggested that it may inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs can lead to changes in gene expression that may contribute to the anti-tumor activity of 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide.
Biochemical and Physiological Effects:
4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide has been found to have biochemical and physiological effects in various studies. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit angiogenesis, which is the formation of new blood vessels that can supply nutrients to tumors. Furthermore, it has been found to enhance the efficacy of chemotherapy drugs in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide in lab experiments is its potential to inhibit the growth of various cancer cell lines. This makes it a promising candidate for further research in drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide. One direction is to further investigate its mechanism of action and how it can be optimized for use in drug development. Another direction is to study its potential applications in combination with other chemotherapy drugs. Additionally, there is a need for further studies on its toxicity and safety in vivo. Finally, there is a need for clinical trials to evaluate its efficacy in humans.

Synthesis Methods

The synthesis of 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide involves the reaction of 4-tert-butylbenzoic acid with thionyl chloride to form 4-tert-butylbenzoyl chloride. This intermediate product is then reacted with 2-mercaptoethylamine to form 4-tert-butyl-N-[2-(mercaptoethyl)benzoyl]amine. Finally, this product is reacted with phenyl isothiocyanate to form 4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide.

Scientific Research Applications

4-tert-butyl-N-[2-(phenylsulfanyl)ethyl]benzamide has been studied for its potential applications in drug development. It has been found to have anti-tumor activity in vitro and in vivo. It has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. Furthermore, it has been found to induce apoptosis in cancer cells.